Cas no 54576-40-8 (1-(butan-2-ylsulfanyl)-4-methylbenzene)

• Product Name: 1-(butan-2-ylsulfanyl)-4-methylbenzene
• CAS No: 54576-40-8
• MF: C₁₁H₁₆S
• MW: 180.309741973877
• CID: 942040
• PubChem ID: 304041
• Update Time: 2025-04-19

1-(butan-2-ylsulfanyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-ylsulfanyl)-4-methylbenzene
• 1-butan-2-ylsulfanyl-4-methylbenzene
• 1-Methyl-4-(sec-butylthio)benzene
• 4-(sec-Butylthio)toluene
• 4-Methyl-1-(2-methyl-1-thiabutyl)benzene
• Benzene, 1-methyl-4-[(1-methylpropyl)thio]-
• sec-Butyl p-tolyl sulfide
• WVCDEKCBKRHTQY-UHFFFAOYSA-N
• NSC194875
• DTXSID80307741
• DB-301498
• NSC-194875
• 1-(Sec-butylsulfanyl)-4-methylbenzene #
• 54576-40-8

• Inchi： 1S/C11H16S/c1-4-10(3)12-11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3
• InChI Key： WVCDEKCBKRHTQY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C(C)CC

Computed Properties

• Exact Mass: 180.09738
• Monoisotopic Mass: 180.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0